Cas no 2580182-50-7 (7-{(benzyloxy)carbonylamino}-2-hydroxy-1,8-naphthyridine-4-carboxylic acid)

• Product Name: 7-{(benzyloxy)carbonylamino}-2-hydroxy-1,8-naphthyridine-4-carboxylic acid
• CAS No: 2580182-50-7
• MF: C₁₇H₁₃N₃O₅
• MW: 339.302223920822
• CID: 5658921
• PubChem ID: 165894570
• Update Time: 2025-10-21

7-{(benzyloxy)carbonylamino}-2-hydroxy-1,8-naphthyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27724194
• 2580182-50-7
• 7-{[(benzyloxy)carbonyl]amino}-2-hydroxy-1,8-naphthyridine-4-carboxylic acid
• 7-{(benzyloxy)carbonylamino}-2-hydroxy-1,8-naphthyridine-4-carboxylic acid

• Inchi： 1S/C17H13N3O5/c21-14-8-12(16(22)23)11-6-7-13(18-15(11)20-14)19-17(24)25-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,22,23)(H2,18,19,20,21,24)
• InChI Key： XXBCURUAWPRJNO-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C2C(C(=O)O)=CC(NC2=N1)=O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 339.08552052g/mol
• Monoisotopic Mass: 339.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 118Ų

Additional information on 7-{(benzyloxy)carbonylamino}-2-hydroxy-1,8-naphthyridine-4-carboxylic acid

Comprehensive Overview of 7-{(benzyloxy)carbonylamino}-2-hydroxy-1,8-naphthyridine-4-carboxylic acid (CAS No. 2580182-50-7)

7-{(benzyloxy)carbonylamino}-2-hydroxy-1,8-naphthyridine-4-carboxylic acid (CAS No. 2580182-50-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This naphthyridine derivative is characterized by its unique molecular structure, which includes a benzyloxycarbonyl protecting group and a carboxylic acid functionality. These features make it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting enzyme inhibition and receptor modulation.

The compound's 1,8-naphthyridine core is a heterocyclic scaffold known for its diverse biological activities, including antimicrobial, antiviral, and anticancer properties. Researchers are increasingly exploring its potential in drug discovery, especially in the development of kinase inhibitors and other small-molecule therapeutics. The presence of the hydroxy and carboxylic acid groups further enhances its reactivity, allowing for versatile chemical modifications.

In recent years, the demand for high-purity intermediates like 7-{(benzyloxy)carbonylamino}-2-hydroxy-1,8-naphthyridine-4-carboxylic acid has surged, driven by the growing focus on precision medicine and personalized therapies. Pharmaceutical companies and academic institutions are actively investigating its applications in targeted drug delivery and bioconjugation, where its functional groups can be leveraged to attach payloads or targeting moieties.

From a synthetic perspective, the compound's CAS No. 2580182-50-7 serves as a critical reference for researchers seeking to reproduce or scale up its production. Its benzyloxycarbonylamino group is particularly noteworthy, as it is commonly used in peptide synthesis to protect amine functionalities during multi-step reactions. This attribute makes it a staple in combinatorial chemistry and high-throughput screening campaigns.

The compound's relevance extends to the field of cheminformatics, where its structural features are analyzed using computational tools to predict its pharmacokinetic and pharmacodynamic properties. Such analyses are essential for optimizing drug candidates and reducing the attrition rate in clinical trials. Additionally, its naphthyridine backbone is frequently studied in molecular docking simulations to identify potential binding sites on biological targets.

As the pharmaceutical industry continues to embrace green chemistry principles, the synthesis of 7-{(benzyloxy)carbonylamino}-2-hydroxy-1,8-naphthyridine-4-carboxylic acid is being refined to minimize waste and improve yield. Innovations in catalytic methods and solvent-free reactions are paving the way for more sustainable production processes, aligning with global efforts to reduce the environmental impact of chemical manufacturing.

In summary, 7-{(benzyloxy)carbonylamino}-2-hydroxy-1,8-naphthyridine-4-carboxylic acid (CAS No. 2580182-50-7) represents a versatile and highly functionalized building block in modern drug discovery. Its unique structural attributes and broad applicability make it a subject of ongoing research, with potential implications for treating a wide range of diseases. As scientific advancements unfold, this compound is poised to play a pivotal role in the development of next-generation therapeutics.